Cas no 2167396-72-5 (Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro-)

• Product Name: Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro-
• CAS No: 2167396-72-5
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5264206
• Update Time: 2025-07-19

Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro-

• Inchi： 1S/C12H15F2N/c1-8-3-4-10(5-9(8)2)11(7-15)6-12(11,13)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： ZWIXRJVLMZKUDX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(C)=C2)(CN)CC1(F)F

Additional information on Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro-

Comprehensive Overview of Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro- (CAS No. 2167396-72-5)

Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro- (CAS No. 2167396-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane ring, a difluoromethylene group, and a 3,4-dimethylphenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid cyclopropane scaffold could enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated cyclopropane derivatives like this compound has surged, driven by their role in developing next-generation therapeutics. The incorporation of fluorine atoms is a key strategy in modern medicinal chemistry, as it can improve pharmacokinetic properties such as membrane permeability and bioavailability. This aligns with current trends in precision medicine, where researchers seek compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The 3,4-dimethylphenyl moiety further enhances the compound's potential for targeting specific biological pathways, making it a candidate for oncology and CNS drug development.

From a synthetic chemistry perspective, Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro- presents intriguing challenges and opportunities. The difluoro group introduces steric and electronic effects that can influence reaction outcomes, requiring tailored approaches for functionalization. This has led to innovations in catalytic methods, such as transition metal-catalyzed cross-coupling and asymmetric hydrogenation, to access enantiomerically pure forms of the compound. Such advancements are critical for industries prioritizing green chemistry and sustainable manufacturing.

The compound's relevance extends to material science, where its rigid bicyclic structure could contribute to the design of advanced polymers or liquid crystals. With the growing emphasis on bio-based materials, researchers are exploring how cyclopropane-containing building blocks like this one can improve thermal stability and mechanical properties. This interdisciplinary potential makes it a subject of interest in both academic and industrial settings.

In summary, Cyclopropanemethanamine, 1-(3,4-dimethylphenyl)-2,2-difluoro- (CAS No. 2167396-72-5) exemplifies the convergence of medicinal chemistry, synthetic methodology, and materials innovation. Its structural features address pressing needs in drug design and sustainable technology, positioning it as a valuable tool for future scientific breakthroughs. As research continues, this compound may unlock new possibilities in targeted therapy and functional materials, reflecting the dynamic evolution of molecular science.